7-Chloro-3-methylisoquinolin-5-amine

• Molecular Formula: C10H9ClN2
• Molecular Weight: 192.64 g/mol
• IUPAC Name: 7-chloro-3-methylisoquinolin-5-amine
• InChI: InChI=1S/C10H9ClN2/c1-6-2-9-7(5-13-6)3-8(11)4-10(9)12/h2-5H,12H2,1H3
• InChI Key: QGOGIBWKTJMHPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C(C=C2N)Cl)C=N1

Description

7-Chloro-3-methylisoquinolin-5-amine is a useful research compound. Its molecular formula is C10H9ClN2 and its molecular weight is 192.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-Chloro-3-methylisoquinolin-5-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Chloro-3-methylisoquinolin-5-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a nitrogen flushed solution of 7-chloro-3-methyl-5-nitroisoquinoline (Description 85; 300 mg, 1.35 mmol) in methanol (30 ml) was added a spatula end of Palladium 5% on calcium carbonate poisoned with lead (lindlar catalyst), and the resulting mixture stirred under a balloon of hydrogen overnight. The catalyst was removed by filtration and the filtrate evaporated. The residue was dissolved in methanol (20 ml) and silica gel (2 g) added and evaporated to dryness. Loaded onto a silica gel column and eluted with 1% MeOH in DCM+0.5% NH4OH to give the title compound (190 mg, 73%) as an orange solid.